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Cat. No.: B8100206 Get Quote

Abstract
Iristectorin B, an isoflavone primarily isolated from the rhizomes of Iris tectorum, has garnered

significant interest within the scientific community for its potential therapeutic applications,

particularly in oncology. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and known biological activities of Iristectorin
B. The document details its anti-cancer effects, including the induction of apoptosis, and

explores its potential mechanisms of action involving cellular signaling pathways.

Methodologies for extraction and for key biological assays are also presented to facilitate

further research and development of this promising natural compound.

Chemical Structure and Properties
Iristectorin B is classified as an isoflavone, a subclass of flavonoids, and is structurally a

glycoside of iristectorigenin A.

Chemical Structure:

Molecular Formula: C₂₃H₂₄O₁₂[1]

Systematic Name: 5-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-6-methoxy-7-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
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Physicochemical Properties
A summary of the known physicochemical properties of Iristectorin B is presented in Table 1.

While some data are available from supplier specifications and databases, specific

experimental values for properties such as melting point and detailed spectroscopic data are

not widely reported in publicly accessible literature.

Property Value Source

Molecular Weight 492.43 g/mol --INVALID-LINK--

Appearance White to off-white solid --INVALID-LINK--

Solubility
Insoluble in Ethanol (< 1

mg/mL). Soluble in DMSO.
--INVALID-LINK--

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 6 months.
--INVALID-LINK--

Spectroscopic Data:

Detailed experimental spectroscopic data (¹H-NMR, ¹³C-NMR, IR, UV-Vis, Mass Spectrometry)

for Iristectorin B are not readily available in the cited literature. Researchers are advised to

perform their own analytical characterization upon isolation or acquisition of the compound.

Biological Activities and Mechanism of Action
Iristectorin B has demonstrated a range of biological activities, with its anti-cancer properties

being the most prominently studied.

Anti-cancer Activity
Research has indicated that Iristectorin B exhibits anti-cancer activities, particularly against

breast cancer cell lines.[2] The primary mechanism of its anti-proliferative effect appears to be
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the induction of apoptosis.

Apoptosis Induction
Studies have shown that Iristectorin B can induce apoptosis in cancer cells. This is supported

by evidence of increased levels of the anti-apoptotic protein Bcl-2 and decreased levels of the

pro-apoptotic protein Bax, as well as reduced levels of cleaved caspase-3 in cells treated with

a related compound, Iristectorin A, suggesting a similar mechanism for Iristectorin B.

Signaling Pathways
The precise signaling pathways modulated by Iristectorin B are still under investigation. Based

on the observed biological effects and the known mechanisms of similar isoflavonoids, several

pathways are hypothesized to be involved.

There is evidence to suggest that Iristectorin B may exert its effects through the regulation of

the Nrf2/HO-1 signaling pathway. This pathway is a critical regulator of cellular defense against

oxidative stress and inflammation. It is suggested that Iristectorin B may mitigate cellular

damage by enhancing the expression of Nrf2 and HO-1.
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Hypothesized Nrf2/HO-1 Pathway Modulation by Iristectorin B
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Caption: Hypothesized activation of the Nrf2/HO-1 pathway by Iristectorin B.

The PI3K/Akt pathway is a crucial signaling cascade that regulates cell survival, proliferation,

and apoptosis. Many anti-cancer agents exert their effects by inhibiting this pathway. While

direct evidence for Iristectorin B's effect on this pathway is limited, its pro-apoptotic activity

suggests a potential inhibitory role.
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Hypothesized PI3K/Akt Pathway Inhibition by Iristectorin B
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Hypothetical Workflow for Iristectorin B Cell Cycle Analysis

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8100206#chemical-structure-and-properties-of-
iristectorin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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